Cas no 1427054-08-7 (1,5-bis(3-hydroxyphenyl)pentan-3-one)

• Product Name: 1,5-bis(3-hydroxyphenyl)pentan-3-one
• CAS No: 1427054-08-7
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 3164647
• PubChem ID: 53662534
• Update Time: 2025-10-24

1,5-bis(3-hydroxyphenyl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-bis(3-hydroxyphenyl)pentan-3-one
• 1427054-08-7
• SCHEMBL11756870

• Inchi： 1S/C17H18O3/c18-15(9-7-13-3-1-5-16(19)11-13)10-8-14-4-2-6-17(20)12-14/h1-6,11-12,19-20H,7-10H2
• InChI Key： AUHOOONALCXGNL-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C=1)O)CCC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 270.125594432Da
• Monoisotopic Mass: 270.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Additional information on 1,5-bis(3-hydroxyphenyl)pentan-3-one

Recent Advances in the Study of 1,5-bis(3-hydroxyphenyl)pentan-3-one (CAS: 1427054-08-7)

The compound 1,5-bis(3-hydroxyphenyl)pentan-3-one (CAS: 1427054-08-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This diarylpentanoid derivative has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of 1,5-bis(3-hydroxyphenyl)pentan-3-one. In vitro experiments using human cell lines demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antioxidant activity was confirmed through assays measuring reactive oxygen species (ROS) scavenging and lipid peroxidation inhibition. These findings position the compound as a promising candidate for further preclinical development.

The synthetic pathways for 1,5-bis(3-hydroxyphenyl)pentan-3-one have also been optimized in recent research. A study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method using a Claisen-Schmidt condensation followed by selective reduction. This approach not only improved the overall yield but also reduced the formation of by-products, making the process more efficient and scalable for potential industrial applications.

Mechanistic studies have provided insights into the molecular interactions of 1,5-bis(3-hydroxyphenyl)pentan-3-one. Computational docking simulations revealed its binding affinity for the NF-κB pathway components, explaining its anti-inflammatory effects. Furthermore, in vivo studies using animal models of rheumatoid arthritis showed significant reduction in joint inflammation and tissue damage, corroborating the in vitro findings. These results underscore the compound's potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of 1,5-bis(3-hydroxyphenyl)pentan-3-one as a drug candidate. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is focused on derivatization to improve its pharmacokinetic profile while retaining its pharmacological activity.

In conclusion, 1,5-bis(3-hydroxyphenyl)pentan-3-one (CAS: 1427054-08-7) represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and antioxidant properties, coupled with advances in synthetic chemistry, make it a valuable compound for further investigation. Future studies should prioritize addressing its pharmacokinetic limitations and exploring its potential in treating chronic inflammatory conditions.